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Compound of Interest

Compound Name: ALS-8112

Cat. No.: B605346 Get Quote

Technical Support Center: RSV L Protein
Mutations and ALS-8112 Resistance
This technical support center provides researchers, scientists, and drug development

professionals with detailed information, troubleshooting guides, and frequently asked questions

regarding the QUAD mutations in the Respiratory Syncytial Virus (RSV) L protein that confer

resistance to the antiviral compound ALS-8112.

Frequently Asked Questions (FAQs)
Q1: What are the specific QUAD mutations in the RSV L
protein associated with ALS-8112 resistance?
The QUAD mutations consist of four specific amino acid substitutions in the RNA-dependent

RNA polymerase (RdRp) domain of the RSV L protein.[1][2][3] These mutations were identified

through in vitro passage of RSV in the presence of ALS-8112.[1] The four mutations are:

M628L: Methionine to Leucine at position 628

A789V: Alanine to Valine at position 789

L795I: Leucine to Isoleucine at position 795

I796V: Isoleucine to Valine at position 796
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Three of these mutations (A789V, L795I, I796V) are located within Motif B of the RdRp domain,

a region critical for nucleotide incorporation.[4][5][6]

Q2: What is the mechanism of action for ALS-8112 and
how do the QUAD mutations confer resistance?
ALS-8112 is a nucleoside analog prodrug that, once inside the cell, is converted into its active

5'-triphosphate metabolite, ALS-8112-TP.[2][4][7][8] This active form acts as a chain terminator

during viral RNA synthesis.[1][2][9] The RSV L protein (polymerase) mistakenly incorporates

ALS-8112-TP instead of the natural cytidine triphosphate (CTP), which halts the extension of

the RNA chain and inhibits viral replication.[1][7]

The QUAD mutations confer resistance by altering the active site of the polymerase. This

change increases the enzyme's ability to discriminate between the natural CTP and the

inhibitor, ALS-8112-TP.[1][2] Specifically, the mutations recognize the 4'-chloromethyl (ClCH₂)

group on the sugar moiety of ALS-8112-TP, reducing its incorporation efficiency.[1][3] While the

wild-type polymerase readily incorporates the drug, the QUAD mutant polymerase

preferentially selects the natural nucleotide, thus overcoming the inhibitory effect.
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Mechanism of Action & Resistance
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Workflow: Generating QUAD Mutant RSV

Start: Full-length RSV
cDNA plasmid (pRSV-WT)
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(Introduce M628L, A789V, L795I, I796V)
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of L Gene
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Titer Virus Stock
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End: Characterized
RSV-QUAD Virus Stock
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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